Cas no 67686-04-8 ( )
structure
Product Name:
CAS No:67686-04-8
MF:C14H21Cl2N
MW:274.229242086411
CID:966676
PubChem ID:12428148
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-(chloromethyl)-1-(2-phenylethyl)piperidine,hydrochloride
- NSC286124
- NSC-286124
- DTXSID40497819
- 67686-04-8
- 4-(Chloromethyl)-1-(2-phenylethyl)piperidine--hydrogen chloride (1/1)
- DS-005099
- 4-(Chloromethyl)-1-phenethyl-piperidine
-
-
- Inchi： 1S/C14H20ClN.ClH/c15-12-14-7-10-16(11-8-14)9-6-13-4-2-1-3-5-13;/h1-5,14H,6-12H2;1H
- InChI Key： YWESWMDXMIBSIA-UHFFFAOYSA-N
- SMILES： ClCC1CCN(CCC2C=CC=CC=2)CC1.Cl
Computed Properties
- Exact Mass: 237.1286
- Monoisotopic Mass: 273.1051051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
- LogP: 3.91980
Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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